2-(2,5-Diazabicyclo[2.2.2]octan-2-YL)-2-methylpropan-1-OL

• IUPAC Name: 2-(2,5-diazabicyclo[2.2.2]octan-2-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C10H20N2O/c1-10(2,7-13)12-6-8-3-4-9(12)5-11-8/h8-9,11,13H,3-7H2,1-2H3
• InChI Key: VOAYZFCNFPAWIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)N1CC2CCC1CN2
• Molecular Formula: C10H20N2O
• DSSTOX Substance ID: DTXSID501208559
• Molecular Weight: 184.28 g/mol
• CAS RN: 1403767-01-0

Description

2,5-Diazabicyclo[2.2.2]octane is a colorless solid and a highly nucleophilic tertiary amine base. It’s used as a catalyst and reagent in polymerization and organic synthesis.

Synthesis Analysis

A new methodology for the synthesis of piperazine derivatives is analyzed, starting from 1,4-diazabicyclo[2.2.2]octane as the source of piperazine ring and quaternary ammonium salts obtained from 1,4-diazabicyclo[2.2.2]octane as synthetic intermediates.

Molecular Structure Analysis

The molecular formula of 2,5-Diazabicyclo[2.2.2]octane is C6H12N2. It has a molar mass of 112.173 Da.

Chemical Reactions Analysis

1,4-Diazabicyclo[2.2.2]octane is used as a nucleophilic catalyst for the formation of polyurethane from alcohol and isocyanate functionalized monomers and pre-polymers.

Physical And Chemical Properties Analysis

2,5-Diazabicyclo[2.2.2]octane has a density of 1.0±0.1 g/cm3, a boiling point of 196.3±8.0 °C at 760 mmHg, and a vapor pressure of 0.4±0.4 mmHg at 25°C. It has a refractive index of 1.476.

Scientific Research Applications

• Chemical Synthesis

  • 1,4-Diazabicyclo[2.2.2]octane (DABCO), also known as triethylenediamine, is a commonly used strong hindered amine base in chemical synthesis. It can also be employed as a complexing ligand and as a catalyst.

• Biosynthesis of Prenylated Indole Alkaloids

  • A unique fungal P450 enzyme CtdY catalyzes the cleavage of the amide bond in the 2,5-diazabicyclo[2.2.2]octane system, followed by a decarboxylation step to form the 6/5/5/6/6 pentacyclic ring in 21 R -citrinadin A.
  • This is a key step in the transformation of 2,5-diazabicyclo[2.2.2]octane-containing prenylated indole alkaloids (PIAs) into a distinct class of pentacyclic compounds.
  • The function of a subsequent cascade of stereospecific oxygenases to further modify the 6/5/5/6/6 pentacyclic intermediate en route to the complete 21 R -citrinadin A biosynthesis has also been demonstrated.

• Catalysis of Organic Reactions

  • 1,4-Diazabicyclo[2.2.2]octane (DABCO) is frequently used as a catalyst for various organic reactions. For instance, it is used as a catalyst for Morita–Baylis–Hillman and Knoevenagel reactions.

• Ionic Liquids for Plant Protection

  • Ionic liquids that belong to the third-generation designs due to their intended biological activity are compounds with high potential applications as plant-protection products.
  • These ionic liquids are typically synthesized and characterized in the lab, and then tested for their efficacy in protecting plants from various pests or diseases.

• Synthesis of Isoxazole Derivatives

  • 1,4-Diazabicyclo[2.2.2]octane (DABCO) may be used in the synthesis of isoxazole derivatives via dehydration of primary nitro compounds in the presence of dipolarophiles.

• Preparation of 1,4-Disubstituted Piperazines

  • DABCO is also used in organic synthesis as a building block for the preparation of 1,4-disubstituted piperazines.

Safety And Hazards

Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment and ensure adequate ventilation.